Cas no 1296114-57-2 (Dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate)

Dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate structure
1296114-57-2 structure
Product Name:Dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate
CAS No:1296114-57-2
MF:C10H14F2O4
MW:236.212570667267
CID:1030177
PubChem ID:58237126
Update Time:2025-04-20

Dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate
    • SCHEMBL1651106
    • 1296114-57-2
    • 1,3-DIMETHYL 5,5-DIFLUOROCYCLOHEXANE-1,3-DICARBOXYLATE
    • DB-351208
    • GOPQWNFHKWAXNX-UHFFFAOYSA-N
    • DTXSID70728981
    • Dimethyl5,5-difluorocyclohexane-1,3-dicarboxylate
    • MDL: MFCD26406253
    • Inchi: 1S/C10H14F2O4/c1-15-8(13)6-3-7(9(14)16-2)5-10(11,12)4-6/h6-7H,3-5H2,1-2H3
    • InChI Key: GOPQWNFHKWAXNX-UHFFFAOYSA-N
    • SMILES: FC1(CC(C(=O)OC)CC(C(=O)OC)C1)F

Computed Properties

  • Exact Mass: 236.08601525g/mol
  • Monoisotopic Mass: 236.08601525g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52.6Ų

Dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate Pricemore >>

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